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Compound of Interest

Compound Name: 2-Methyl-2-butanol

Cat. No.: B152257

For researchers and professionals in drug development, the safe handling and disposal of
chemical reagents are paramount. 2-Methyl-2-butanol, also known as tert-amyl alcohol, is a
flammable liquid and an irritant, necessitating strict protocols for its disposal to ensure
laboratory safety and environmental protection.[1][2] Adherence to these procedures is not only
a matter of best practice but also a legal requirement.

Immediate Safety and Handling

Before beginning any disposal process, it is crucial to be aware of the hazards associated with
2-Methyl-2-butanol. It is a highly flammable liquid and vapor that can cause skin and
respiratory irritation, and serious eye damage.[3] Ingestion or inhalation can be harmful.[2]
Therefore, all handling of this chemical should be conducted in a well-ventilated area,
preferably within a certified laboratory chemical fume hood.[4]

Appropriate personal protective equipment (PPE) is mandatory. This includes:
e Eye Protection: Chemical safety goggles are essential.[4]

o Hand Protection: Nitrile gloves should be worn. It is advisable to consult the manufacturer's
glove compatibility chart for specific breakthrough times.[4]

o Body Protection: A fully-buttoned lab coat is required to protect from splashes.[4]

Quantitative Data Summary
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The following table summarizes key quantitative data for 2-Methyl-2-butanol, critical for its
safe handling and storage.

Property Value

CAS Number 75-85-4

UN Number 1105

Flash Point 20.5 °C (closed cup)
Boiling Point 102 °C

Flammability Limits Lower: 1.3% (V), Upper: 9.6% (V)
Vapor Pressure 15.5 hPaat 20 °C

Vapor Density 3 (vs air)

Relative Density 0.805 g/cm?3 at 25 °C
Water Solubility 118 g/l at 20 °C

Oral LD50 (Rat) 1,000 mg/kg - 5,200 mg/kg

Source: ChemicalBook, 2025; NOAA, 2024; Sigma-Aldrich, 2010, 2024[2][5][6]

Step-by-Step Disposal Procedure

The proper disposal of 2-Methyl-2-butanol is a multi-step process that prioritizes safety and
regulatory compliance. It is crucial to remember that dilution or evaporation of hazardous waste
as a means of disposal is illegal.[7][8]

1. Waste Collection:

o Pure 2-Methyl-2-butanol and solutions containing it must be collected as hazardous waste.

[4]

o Use a dedicated, sealable, and airtight waste container that is compatible with the chemical.

[4]
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The container must be clearly labeled as "Hazardous Waste" and should identify the
contents as "2-Methyl-2-butanol”. A completed dangerous waste label should be affixed as
soon as the first waste is added.[4]

. Waste Storage:

Store the waste container in a designated, well-ventilated area away from sources of ignition
such as heat, sparks, or open flames.[9]

The storage area should be cool and equipped with spill containment measures.[2][9]

Ensure the container is kept tightly closed to prevent evaporation and leakage.[2]

Store the waste away from incompatible materials, particularly strong oxidizing agents and
alkali metals.[4]

. Spill Management:

In the event of a small spill (one that can be cleaned up in approximately 10 minutes by
trained personnel), absorb the chemical with an inert, non-combustible material like
vermiculite, sand, or earth.[1][4][6]

Use non-sparking tools and explosion-proof equipment for cleanup.[1][3]

Collect the absorbent material and place it in a suitable, closed container for disposal as
hazardous waste.[3][4]

For large spills, evacuate the area and contact your institution's environmental health and
safety (EH&S) office or emergency responders immediately.[1] Do not attempt to clean up a
large spill without proper training and equipment.

. Final Disposal:

2-Methyl-2-butanol waste must be disposed of through a licensed professional waste
disposal service.[2] Do not pour it down the drain.[9]

When the waste container is full, it should be accompanied by a completed chemical
collection request form and delivered to your facility's designated waste accumulation area
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operator.[4]

+ Follow all local, state, and federal regulations for the transportation and disposal of
hazardous waste.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2-Methyl-2-
butanol.

2-Methyl-2-butanol Disposal Workflow
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Caption: Workflow for the safe disposal of 2-Methyl-2-butanol.
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By implementing these procedures, laboratories can ensure the safe management of 2-Methyl-
2-butanol waste, protecting personnel and the environment. Always refer to your institution's
specific safety protocols and the chemical's Safety Data Sheet (SDS) for the most detailed and
current information.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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